Cas no 1931085-47-0 (Benzo[d]isothiazol-3-ylmethanamine)

Benzo[d]isothiazol-3-ylmethanamine is a heterocyclic amine featuring a fused isothiazole-benzene core, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid bicyclic structure and amine functionality make it valuable for constructing biologically active compounds, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors. The compound's stability and reactivity allow for selective modifications, enabling the introduction of diverse pharmacophores. Its applications extend to agrochemicals and material science, where its unique scaffold contributes to enhanced binding affinity and selectivity. High purity grades are available to meet stringent research and industrial requirements.

Benzo[d]isothiazol-3-ylmethanamine structure

1931085-47-0 structure

Product Name:Benzo[d]isothiazol-3-ylmethanamine

CAS No:1931085-47-0

MF:C₈H₈N₂S

MW:164.227519989014

CID:4820365

Update Time:2025-08-05

Benzo[d]isothiazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- Benzo[d]isothiazol-3-ylmethanamine
- Inchi： 1S/C8H8N2S/c9-5-7-6-3-1-2-4-8(6)11-10-7/h1-4H,5,9H2
- InChI Key： OLCBZIWAXGUORO-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2C(CN)=N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 140
XLogP3: 1.2
Topological Polar Surface Area: 67.2

Benzo[d]isothiazol-3-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A059006695-1g	Benzo[d]isothiazol-3-ylmethanamine	1931085-47-0	95%	1g	$2208.32	2023-09-02
Alichem	A059006695-5g	Benzo[d]isothiazol-3-ylmethanamine	1931085-47-0	95%	5g	$6210.90	2023-09-02

Benzo[d]isothiazol-3-ylmethanamine Related Literature

1. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Additional information on Benzo[d]isothiazol-3-ylmethanamine

Exploring Benzo[d]isothiazol-3-ylmethanamine (CAS No. 1931085-47-0): A Versatile Compound in Modern Research

Benzo[d]isothiazol-3-ylmethanamine (CAS No. 1931085-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique benzisothiazole core structure, combined with a reactive methanamine group, makes it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the structural similarities to other neuroactive compounds like amisulpride and ziprasidone.

Recent studies highlight the compound's role in high-throughput screening for G-protein-coupled receptor (GPCR) modulators, a hot topic in precision medicine. The 1931085-47-0 scaffold shows promise in targeting serotonin receptors, aligning with current trends in mental health therapeutics. This connection to neurotransmitter regulation has led to increased searches for "benzisothiazole derivatives for anxiety" and "CAS 1931085-47-0 mechanism of action" across academic databases.

From a synthetic chemistry perspective, the Benzo[d]isothiazol-3-ylmethanamine structure offers multiple structure-activity relationship (SAR) optimization points. Its NH2 functional group allows for easy derivatization into amides, sulfonamides, or Schiff bases – techniques frequently discussed in medicinal chemistry forums. The compound's heterocyclic aromatic system also contributes to improved metabolic stability, a key consideration in modern drug discovery pipelines.

Material scientists have explored 1931085-47-0 for developing organic semiconductors, capitalizing on its π-conjugated system. This application ties into the booming flexible electronics market, where researchers search for "benzisothiazole-based OLED materials." The compound's electron-deficient isothiazole ring may enable novel charge transport properties, making it relevant to renewable energy applications like organic photovoltaics.

Analytical characterization of Benzo[d]isothiazol-3-ylmethanamine typically involves HPLC-MS and NMR spectroscopy, with particular focus on its 1H-13C coupling patterns. The proton NMR spectrum shows distinctive peaks between δ 7.5-8.0 ppm for the aromatic protons, while the methylene group appears near δ 4.2 ppm. These spectral features are crucial for quality control, as evidenced by frequent searches for "CAS 1931085-47-0 NMR data" in chemical databases.

In computational chemistry, molecular docking studies suggest the 1931085-47-0 scaffold can adopt planar bioactive conformations favorable for protein-ligand interactions. This has spurred interest in virtual screening libraries, especially for kinase inhibitors – a trending topic in cancer research. The compound's LogP value (predicted ~2.1) indicates good blood-brain barrier permeability, explaining its popularity in CNS drug design queries.

Safety evaluations of Benzo[d]isothiazol-3-ylmethanamine emphasize standard laboratory handling protocols for amine-containing compounds. While not classified as hazardous, proper PPE measures (gloves, goggles) are recommended during synthesis – a precaution frequently mentioned in chemical safety guidelines. The compound's thermal stability (decomposition >200°C) makes it suitable for various industrial-scale reactions.

Future research directions for 1931085-47-0 include exploring its metal-organic frameworks (MOFs) applications and developing fluorescent probes based on its intrinsic luminescence. These cutting-edge applications respond to growing searches for "smart materials from heterocycles" and "bioimaging agents." The compound's versatility ensures its continued relevance across multidisciplinary research fields.